3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one

• IUPAC Name: (E)-3-(3-fluoroanilino)-1-(4-methylphenyl)but-2-en-1-one
• InChI: InChI=1S/C17H16FNO/c1-12-6-8-14(9-7-12)17(20)10-13(2)19-16-5-3-4-15(18)11-16/h3-11,19H,1-2H3/b13-10+
• InChI Key: INWOQAMNPUJIHK-JLHYYAGUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=C(C)NC2=CC(=CC=C2)F
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C(\C)/NC2=CC(=CC=C2)F
• Molecular Formula: C17H16FNO
• Molecular Weight: 269.31 g/mol

Description

3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one, also known as FAB-144, is a synthetic cannabinoid that was first synthesized in 2012. It is a potent agonist of the CB1 and CB2 receptors and has been used in scientific research to study the effects of cannabinoids on the human body.

Mechanism of Action

3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one acts as a potent agonist of the CB1 and CB2 receptors, which are found in the central nervous system and immune system, respectively. The activation of these receptors leads to the release of neurotransmitters and cytokines, which can have a variety of effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one are similar to those of other synthetic cannabinoids. It has been shown to cause a variety of effects, including increased heart rate, decreased blood pressure, and altered mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one in lab experiments is its high potency and affinity for the CB1 and CB2 receptors. This makes it a useful tool for studying the effects of cannabinoids on the body. However, one limitation is that its effects may not be representative of those of natural cannabinoids, which are found in the cannabis plant.

Future Directions

There are several future directions for research involving 3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one. One area of interest is the development of new synthetic cannabinoids with different affinities and potencies for the CB1 and CB2 receptors. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the human body, including their potential for addiction and dependence. Additionally, research is needed to better understand the mechanisms by which cannabinoids affect the body and how they can be used to treat various medical conditions.

Synthesis Methods

The synthesis of 3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one involves the reaction of 3-fluoroaniline and 4-methylphenylacetone in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain pure 3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one.

Scientific Research Applications

3-[(3-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one has been used in scientific research to study the effects of synthetic cannabinoids on the human body. It has been shown to have a high affinity for the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabinoids.